Cas no 2228304-58-1 (1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene)

• Product Name: 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene
• CAS No: 2228304-58-1
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 6012302
• PubChem ID: 152649450
• Update Time: 2025-06-12

1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene
• 2228304-58-1
• EN300-1954950

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)6-2-1-5(4-13-14-12)7(3-6)15(16)17/h1-3H,4H2
• InChI Key： ZHFZZDGLIOSILV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN=[N+]=[N-])=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 246.03645990g/mol
• Monoisotopic Mass: 246.03645990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene

Introduction to 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene (CAS No: 2228304-58-1)

1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene, identified by its CAS number 2228304-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a unique structural motif combining an azido group, a nitro group, and a trifluoromethyl substituent on a benzene ring. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules and advanced materials.

The presence of the azidomethyl functional group (–N₃–CH₂–) in the molecule imparts reactivity that is highly valuable in synthetic chemistry. Azido groups are well-known for their ability to participate in various transformations, including cycloadditions, nucleophilic substitutions, and cross-coupling reactions. This reactivity has been exploited in the development of novel drug candidates, where the azido moiety can serve as a handle for further functionalization. For instance, recent studies have demonstrated the utility of azido compounds in the synthesis of heterocyclic scaffolds, which are prevalent in many pharmacologically active agents.

The nitro group (–NO₂) attached to the benzene ring at the 2-position introduces electron-withdrawing properties to the aromatic system. This not only influences the electronic distribution within the molecule but also enhances its reactivity in certain chemical processes. Nitro compounds are known for their role in generating nitrenes through thermal or photochemical decomposition, which can then participate in further synthetic transformations. In pharmaceutical applications, nitro groups can be reduced to amines, providing a pathway to introduce amine functionalities into drug molecules.

The trifluoromethyl group (–CF₃) at the 4-position of the benzene ring is another key feature that contributes to the compound's utility. Trifluoromethyl groups are widely employed in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. The electron-withdrawing nature of fluorine atoms in this group can enhance the overall potency of bioactive molecules by influencing their interactions with biological targets. Furthermore, trifluoromethylated compounds often exhibit improved pharmacokinetic properties, making them attractive for drug development.

Recent advancements in synthetic methodologies have highlighted the importance of 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene as a building block. For example, researchers have leveraged its unique reactivity to develop novel strategies for constructing complex molecular architectures. One notable application involves using this compound as a precursor in the synthesis of fluorinated heterocycles, which are increasingly recognized for their therapeutic potential. The ability to introduce trifluoromethyl groups and azido functionalities into a single aromatic core provides chemists with a powerful toolset for designing next-generation pharmaceuticals.

In materials science, this compound has also shown promise as a precursor for advanced polymers and liquid crystals. The combination of electron-deficient and electron-rich moieties within its structure allows for tailored electronic properties in resulting materials. Such materials are relevant in applications ranging from organic electronics to specialty coatings, where precise control over molecular architecture is crucial.

The synthesis of 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include nitration of pre-functionalized benzene derivatives followed by introduction of the azido and trifluoromethyl groups via selective reactions. Advances in catalytic systems have enabled more efficient and sustainable methods for these transformations, aligning with growing emphasis on green chemistry principles.

From a computational chemistry perspective, understanding the electronic structure and reactivity of 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene has been facilitated by modern computational techniques such as density functional theory (DFT). These methods allow researchers to predict reaction outcomes and optimize synthetic pathways with high accuracy. Such computational insights are invaluable in guiding experimental efforts and accelerating the discovery process.

The pharmacological potential of derivatives derived from 1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene has been explored through several recent studies. Researchers have synthesized analogs targeting various biological pathways, including enzyme inhibition and receptor binding assays. Preliminary results suggest that modifications to the substituents on the benzene ring can significantly alter biological activity. These findings underscore the importance of this compound as a scaffold for drug discovery initiatives.

In conclusion,1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene (CAS No: 2228304-58-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on pharmaceuticals and advanced materials alike. As research continues to uncover new applications for this molecule and its derivatives,1-(azidomethyl)-2-nitro-4-(trifluoromethyl)benzene is poised to remain at the forefront of chemical innovation.